Cas no 334477-10-0 (3-(3,4-Dichlorophenyl)piperazin-2-one)

• Product Name: 3-(3,4-Dichlorophenyl)piperazin-2-one
• CAS No: 334477-10-0
• MF: C₁₀H₁₀Cl₂N₂O
• MW: 245.10520029068
• MDL: MFCD07373660
• CID: 843351
• PubChem ID: 22037151
• Update Time: 2025-11-02

3-(3,4-Dichlorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)piperazin-2-one
• 2-Piperazinone, 3-(3,4-dichlorophenyl)-
• DB-330651
• 1240584-87-5
• AKOS011635833
• (S)-3-(3,4-DICHLORO-PHENYL)-PIPERAZIN-2-ONE
• 3-(3,4-DICHLORO-PHENYL)-PIPERAZIN-2-ONE
• SY224330
• SCHEMBL4025017
• 1240588-53-7
• AB37649
• AC5927
• DTXSID80621898
• AB37645
• (R)-3-(3,4-DICHLORO-PHENYL)-PIPERAZIN-2-ONE
• AB37647
• 334477-10-0
• CS-0451287
• MFCD07373660

• MDL： MFCD07373660
• Inchi： 1S/C10H10Cl2N2O/c11-7-2-1-6(5-8(7)12)9-10(15)14-4-3-13-9/h1-2,5,9,13H,3-4H2,(H,14,15)
• InChI Key： PYBLTGJGVAFJCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(NCCN1)=O)Cl

Computed Properties

• Exact Mass: 244.01700
• Monoisotopic Mass: 244.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 44.62000
• LogP: 2.35860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(3,4-Dichlorophenyl)piperazin-2-one

Comprehensive Overview of 3-(3,4-Dichlorophenyl)piperazin-2-one (CAS No. 334477-10-0): Properties, Applications, and Market Insights

3-(3,4-Dichlorophenyl)piperazin-2-one (CAS No. 334477-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound features a piperazin-2-one core substituted with a 3,4-dichlorophenyl group, making it a valuable intermediate in drug discovery and material science. Its unique structural properties contribute to its versatility in various applications, particularly in the development of bioactive molecules.

The molecular formula of 3-(3,4-Dichlorophenyl)piperazin-2-one is C₁₀H₁₀Cl₂N₂O, with a molecular weight of approximately 245.11 g/mol. The presence of the dichlorophenyl moiety enhances its lipophilicity, which is a critical factor in its pharmacokinetic properties. Researchers are increasingly exploring its potential in designing central nervous system (CNS) targeting agents, given its structural similarity to known pharmacophores.

In recent years, the demand for 3-(3,4-Dichlorophenyl)piperazin-2-one has surged due to its role in synthesizing novel antidepressants and antipsychotic agents. The compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, has positioned it as a key building block in neuropharmacology. This aligns with the growing global focus on mental health therapeutics, a topic that has gained prominence in both scientific and public discourse.

From a synthetic chemistry perspective, 3-(3,4-Dichlorophenyl)piperazin-2-one offers several advantages. Its piperazine ring provides a rigid scaffold that can be further functionalized to enhance binding affinity and selectivity. This has led to its incorporation in the design of selective receptor modulators, a hot topic in precision medicine. The compound's stability under physiological conditions also makes it attractive for prodrug development strategies.

The pharmaceutical industry's shift toward targeted drug delivery systems has further elevated the importance of 3-(3,4-Dichlorophenyl)piperazin-2-one. Its structural features enable conjugation with various drug carriers, addressing challenges in bioavailability and tissue specificity. This application is particularly relevant in the context of neurodegenerative disease research, where blood-brain barrier penetration remains a significant hurdle.

Market analysis indicates steady growth in the procurement of 3-(3,4-Dichlorophenyl)piperazin-2-one, with major pharmaceutical companies and research institutions driving demand. The compound's CAS No. 334477-10-0 serves as a crucial identifier in global chemical databases, facilitating efficient sourcing and regulatory compliance. Suppliers specializing in heterocyclic building blocks have reported increased inquiries about this specific derivative.

Quality control aspects of 3-(3,4-Dichlorophenyl)piperazin-2-one production have become increasingly sophisticated. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure purity and batch consistency. These quality measures are essential given the compound's application in preclinical drug development stages, where impurity profiles can significantly impact research outcomes.

Environmental considerations in the synthesis of 3-(3,4-Dichlorophenyl)piperazin-2-one have also gained attention. Green chemistry approaches are being explored to optimize the manufacturing process, reducing solvent waste and energy consumption. This aligns with broader industry trends toward sustainable pharmaceutical production, a subject frequently searched by professionals in the field.

Future research directions for 3-(3,4-Dichlorophenyl)piperazin-2-one include exploration of its potential in multi-target drug design, particularly for complex disorders with polypharmacological requirements. The compound's modular structure makes it an ideal candidate for developing hybrid molecules that can simultaneously address multiple pathological pathways. This approach represents a paradigm shift in medicinal chemistry that many researchers are actively investigating.

In conclusion, 3-(3,4-Dichlorophenyl)piperazin-2-one (CAS No. 334477-10-0) stands as a compound of substantial scientific and commercial importance. Its diverse applications in drug discovery, combined with the growing emphasis on CNS therapeutics and sustainable chemistry, ensure its continued relevance in the chemical and pharmaceutical industries. As research advances, we anticipate new discoveries that will further expand the utility of this versatile piperazine derivative.